![molecular formula C8H15NO3 B2362485 (2R,3S)-2-acetamido-3-methylpentanoic acid CAS No. 19764-31-9; 54831-20-8](/img/structure/B2362485.png)
(2R,3S)-2-acetamido-3-methylpentanoic acid
Overview
Description
N-acetyl-D-alloisoleucine is an isoleucine derivative.
Scientific Research Applications
Structures and Properties in Molecular Compounds
The compound (2R,3S)-2-acetamido-3-methylpentanoic acid (N-acetyl-D-alloisoleucine; Ac-D-aIle) has been studied for its molecular properties and interactions. An X-ray crystal structural analysis revealed that it forms a molecular compound with (2S,3S)-N-acetyl-2-amino-3-methylpentanoic acid (N-acetyl-L-isoleucine; Ac-L-Ile), consisting of one Ac-L-Ile molecule and one Ac-D-aIle molecule. These compounds are packed with strong hydrogen bonds, forming homogeneous chains, and are connected by weaker hydrogen bonds, resembling the structure observed for Ac-L-Ile and Ac-D-aIle separately. This research highlights the structural intricacies and intermolecular interactions of these diastereoisomeric compounds (Yajima et al., 2009).
Synthetic Applications in Microbiology
This compound has been implicated in synthetic pathways in microbiology. A study focused on synthesizing N5-hydroxy-2-methylornithine and N5-hydroxy-2-methylarginine, critical compounds in microbial metabolism, utilized 2-acetamido-3-methylpentanoic acid as a precursor. This research contributes to our understanding of antimetabolite production by microorganisms and may have implications for pharmaceutical developments (Maehr & Leach, 1978).
Enzymatic Stereospecificity
Research on the enzymatic activity of α,β-dihydroxyacid dehydratase from Salmonella typhimurium showed a stereospecific interaction with this compound. The study revealed that the enzyme utilizes isomers with the 2R-configuration as substrates but not those with the 2S-configuration, demonstrating the enzyme's stereospecificity. This research provides insights into the biochemical pathways involving this compound and its relevance in microbial metabolism (Armstrong et al., 1977).
Role in Chitin Synthesis
A study investigating the hormonal regulation of dopadecarboxylase activity and chitin synthesis in an epithelial cell line from Chironomus tentans mentioned the compound as part of the research. While the specific role of this compound in this context is not detailed, its inclusion in the study indicates its relevance in the broader context of biochemical research and potential applications in understanding biological processes (Baumeister, Ludwig, & Spindler-Barth, 1992).
Properties
IUPAC Name |
(2R,3S)-2-acetamido-3-methylpentanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDTWZSUNGHMMJM-CAHLUQPWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@H](C(=O)O)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80879251 | |
Record name | D-Alloisoleucine, N-acetyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80879251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54831-20-8 | |
Record name | D-Alloisoleucine, N-acetyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80879251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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